4-nitro-N-[4-(1-piperidinyl)phenyl]benzamide

• IUPAC Name: 4-nitro-N-(4-piperidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C18H19N3O3/c22-18(14-4-8-17(9-5-14)21(23)24)19-15-6-10-16(11-7-15)20-12-2-1-3-13-20/h4-11H,1-3,12-13H2,(H,19,22)
• InChI Key: ZUGDKYAZNAIREK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

Synthesis Analysis

The synthesis of 4-nitro-N-[4-(1-piperidinyl)phenyl]benzamide involves complex organic reactions, starting from basic aromatic compounds and incorporating nitro and amide functional groups through multi-step reactions. These processes often include nitration, amide bond formation, and catalytic reactions to introduce the piperidinyl and nitro groups into the phenyl benzamide structure. The compound's synthesis requires precise control over reaction conditions to achieve high purity and yield (Gawell, 2003).

Molecular Structure Analysis

The molecular structure of this compound has been determined through techniques such as X-ray crystallography. The compound typically crystallizes in an orthorhombic space group, with specific unit cell dimensions reflecting the arrangement of nitro and piperidinyl groups around the benzamide core. The structure is stabilized by intramolecular hydrogen bonding, forming a complex 3-dimensional network (Saeed, Hussain, & Flörke, 2008).